3-methoxy-N-(1-methoxypropan-2-yl)benzamide

• IUPAC Name: 3-methoxy-N-(1-methoxypropan-2-yl)benzamide
• InChI: InChI=1S/C12H17NO3/c1-9(8-15-2)13-12(14)10-5-4-6-11(7-10)16-3/h4-7,9H,8H2,1-3H3,(H,13,14)
• InChI Key: MOPAKMJRFQHGCY-UHFFFAOYSA-N
• Canonical SMILES: CC(COC)NC(=O)C1=CC(=CC=C1)OC
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

Preparation Methods

The synthesis of 3-methoxy-N-(1-methoxypropan-2-yl)benzamide typically involves the reaction of 3-methoxybenzoic acid with 1-methoxypropan-2-amine under specific conditions. The reaction is usually carried out in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine. The reaction mixture is stirred at room temperature for several hours, followed by purification through column chromatography to obtain the desired product .

Chemical Reactions Analysis

3-methoxy-N-(1-methoxypropan-2-yl)benzamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride (LiAlH4) to yield the corresponding amines.

Substitution: Nucleophilic substitution reactions can occur at the methoxy group, where nucleophiles like halides can replace the methoxy group, forming halogenated derivatives.

Scientific Research Applications

3-methoxy-N-(1-methoxypropan-2-yl)benzamide has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound exhibits potential antibacterial and antioxidant activities, making it useful in biological studies.

Medicine: Benzamide derivatives, including this compound, are explored for their potential therapeutic effects, such as anti-inflammatory and anticancer properties.

Industry: It finds applications in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 3-methoxy-N-(1-methoxypropan-2-yl)benzamide involves its interaction with specific molecular targets. It is believed to exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular pathways and targets are still under investigation, but studies suggest that it may inhibit certain enzymes involved in oxidative stress and inflammation .

Comparison with Similar Compounds

3-methoxy-N-(1-methoxypropan-2-yl)benzamide can be compared with other benzamide derivatives such as:

2-methoxy-N-(1-methylcyclohexyl)pyridin-3-amine: This compound is used in medicinal chemistry for the preparation of drug candidates.

3-acetoxy-2-methylbenzamide: Known for its antioxidant and antibacterial activities.

N-methoxy-N-methylbenzamide: Commonly referred to as Weinreb amide, used in organic synthesis.

The uniqueness of 3-methoxy-N-(1-methoxypropan-2-yl)benzamide lies in its specific methoxy and propan-2-yl substitutions, which confer distinct chemical and biological properties compared to other benzamide derivatives.